Cas no 93206-04-3 (1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride)

1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride
- 3-amino-6-(aminomethyl)-1,2,4-triazin-5(4H)-one hydrochloride
- 3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one hydrochloride
- 3-amino-6-(aminomethyl)-4H-1,2,4-triazin-5-one;hydrochloride
- 3-Amino-6-(aminomethyl)-1,2,4-triazin-5(2H)-one hydrochloride
- 3-amino-6-(aminomethyl)-1,2,4-triazin-5(2H)-one monohydrochloride
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- Inchi: 1S/C4H7N5O.ClH/c5-1-2-3(10)7-4(6)9-8-2;/h1,5H2,(H3,6,7,9,10);1H
- InChI Key: RZRZLGCSDCBSFF-UHFFFAOYSA-N
- SMILES: Cl.O=C1C(CN)=NN=C(N)N1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 218
- Topological Polar Surface Area: 106
1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM329417-500g |
3-amino-6-(aminomethyl)-4H-1,2,4-triazin-5-one;hydrochloride |
93206-04-3 | 95%+ | 500g |
$5520 | 2021-08-18 | |
Alichem | A209000049-500mg |
3-Amino-6-(aminomethyl)-1,2,4-triazin-5(2H)-one monohydrochloride |
93206-04-3 | 98% | 500mg |
$960.40 | 2023-08-31 | |
Alichem | A209000049-1g |
3-Amino-6-(aminomethyl)-1,2,4-triazin-5(2H)-one monohydrochloride |
93206-04-3 | 98% | 1g |
$1802.95 | 2023-08-31 | |
Alichem | A209000049-250mg |
3-Amino-6-(aminomethyl)-1,2,4-triazin-5(2H)-one monohydrochloride |
93206-04-3 | 98% | 250mg |
$741.20 | 2023-08-31 | |
Chemenu | CM329417-500g |
3-amino-6-(aminomethyl)-4H-1,2,4-triazin-5-one;hydrochloride |
93206-04-3 | 95%+ | 500g |
$5520 | 2024-07-19 |
1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride Related Literature
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Yin Li,Xiuyang Lu,Ruiqin Yang,Weijian Tong,Lijun Xu,Lucas de Bondelon,Hongpeng Wang,Ju Zhu,Qing Ge RSC Adv. 2016 6 28219
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Sai Kin Chay,Alison V. Keating,Colin James,Abil E. Aliev,Shozeb Haider,Duncan Q. M. Craig RSC Adv. 2018 8 3564
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Mei-Ling Zhang,Wu-Li-Ji Hasi,Xiang Lin,Xiao-Rong Zhao,Xiu-Tao Lou,Si-qin-gao-wa Han,Dian-Yang Lin,Zhi-Wei Lu Anal. Methods 2015 7 8241
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Li-rong Nie,Hang Song,Alula Yohannes,Siwei Liang,Shun Yao RSC Adv. 2018 8 25201
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Fuhua Wei,Qinhui Ren,Huan Zhang,Lili Yang,Hongliang Chen,Zhao Liang,Ding Chen RSC Adv. 2021 11 9977
Additional information on 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride
Comprehensive Overview of 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride (CAS No. 93206-04-3)
1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride (CAS No. 93206-04-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a triazine derivative, is characterized by its unique molecular structure, which includes an amino group and an aminomethyl substituent. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
The triazine core of this compound is a six-membered ring containing three nitrogen atoms, which contributes to its stability and reactivity. Researchers have explored its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways. The monohydrochloride salt form enhances its solubility, making it more suitable for experimental and industrial applications. This property is particularly relevant in the context of high-throughput screening and medicinal chemistry, where solubility is a critical factor.
In recent years, the demand for custom synthesis and building blocks for drug development has surged, driven by advancements in precision medicine and personalized therapies. 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride aligns with this trend, as its modular structure allows for versatile modifications. Scientists are particularly interested in its potential role in designing small-molecule inhibitors, which are pivotal in treating diseases like cancer and autoimmune disorders.
Another area of interest is the compound's applicability in agrochemical research. Triazine derivatives have historically been used in herbicides, and this compound's unique substituents could lead to the development of more efficient and environmentally friendly crop protection agents. With the growing emphasis on sustainable agriculture, researchers are investigating its potential to reduce the ecological footprint of traditional agrochemicals.
From a technical standpoint, the synthesis of 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride involves multi-step organic reactions, often requiring precise control of reaction conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing its purity and confirming its structure. These methods are critical for ensuring the compound meets the stringent quality standards required for pharmaceutical and research applications.
The compound's stability under various storage conditions is another topic of interest. Proper handling and storage, including protection from moisture and extreme temperatures, are recommended to maintain its integrity. This is particularly important for laboratories and manufacturers who rely on consistent quality for their experiments and production processes.
In summary, 1,2,4-Triazin-5(2H)-one, 3-amino-6-(aminomethyl)-, monohydrochloride (CAS No. 93206-04-3) is a versatile and valuable compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and functional groups make it a promising candidate for further exploration in drug discovery and sustainable agriculture. As the scientific community continues to innovate, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.
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